Cas no 1351591-06-4 (5-phenyl-N-(5-{[(pyridin-3-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-1,2-oxazole-3-carboxamide)

• Product Name: 5-phenyl-N-(5-{[(pyridin-3-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-1,2-oxazole-3-carboxamide
• CAS No: 1351591-06-4
• MF: C₁₈H₁₃N₅O₂S₂
• MW: 395.458120107651
• CID: 5824066
• PubChem ID: 56766201
• Update Time: 2025-10-28

5-phenyl-N-(5-{[(pyridin-3-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-phenyl-N-[5-(pyridin-3-ylmethylsulfanyl)-1,3,4-thiadiazol-2-yl]-1,2-oxazole-3-carboxamide
• 5-phenyl-N-(5-{[(pyridin-3-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-1,2-oxazole-3-carboxamide
• F1838-5713
• AKOS024613784
• 5-phenyl-N-(5-((pyridin-3-ylmethyl)thio)-1,3,4-thiadiazol-2-yl)isoxazole-3-carboxamide
• 1351591-06-4

• Inchi： 1S/C18H13N5O2S2/c24-16(14-9-15(25-23-14)13-6-2-1-3-7-13)20-17-21-22-18(27-17)26-11-12-5-4-8-19-10-12/h1-10H,11H2,(H,20,21,24)
• InChI Key： GLMBBLSRRLETHE-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)=CC(C(NC2=NN=C(SCC3=CC=CN=C3)S2)=O)=N1

Computed Properties

• Exact Mass: 395.05106702g/mol
• Monoisotopic Mass: 395.05106702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 147Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-phenyl-N-(5-{[(pyridin-3-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-1,2-oxazole-3-carboxamide

Comprehensive Analysis of 5-phenyl-N-(5-{[(pyridin-3-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-1,2-oxazole-3-carboxamide (CAS No. 1351591-06-4)

The compound 5-phenyl-N-(5-{[(pyridin-3-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-1,2-oxazole-3-carboxamide (CAS No. 1351591-06-4) is a heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structure, featuring a 1,3,4-thiadiazole core linked to a pyridine moiety and a 1,2-oxazole ring, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, given the growing demand for novel therapeutics in these areas.

In recent years, the search for small-molecule inhibitors targeting specific biological pathways has become a hot topic in biomedical research. The 5-phenyl-N-(5-{[(pyridin-3-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-1,2-oxazole-3-carboxamide compound aligns with this trend due to its multi-targeting capabilities. Its sulfanyl and carboxamide functional groups are known to enhance binding affinity and selectivity, making it a subject of interest for structure-activity relationship (SAR) studies.

The synthetic route for this compound involves multi-step organic reactions, including cyclization and cross-coupling techniques. Its CAS No. 1351591-06-4 serves as a unique identifier in chemical databases, facilitating its retrieval for drug development projects. Given the rising popularity of AI-driven drug design, this compound has also been explored in virtual screening campaigns to identify its potential biological targets.

Another area of interest is the compound's solubility and stability under physiological conditions. These properties are critical for its bioavailability and pharmacokinetic profile. Recent studies have focused on optimizing its formulation to improve its therapeutic efficacy. This aligns with the broader industry focus on drug delivery systems and nanotechnology.

From a commercial perspective, 5-phenyl-N-(5-{[(pyridin-3-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-1,2-oxazole-3-carboxamide is available through specialized chemical suppliers and research catalogs. Its CAS No. 1351591-06-4 ensures accurate identification, reducing the risk of mislabeling in high-throughput screening experiments. The compound's patent status and intellectual property considerations are also relevant for pharmaceutical companies exploring its clinical potential.

In conclusion, 5-phenyl-N-(5-{[(pyridin-3-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-1,2-oxazole-3-carboxamide (CAS No. 1351591-06-4) represents a fascinating example of modern heterocyclic chemistry. Its multi-functional design and therapeutic potential make it a valuable subject for ongoing scientific research and innovation. As the demand for targeted therapies continues to grow, this compound is poised to play a significant role in advancing precision medicine.